(4-Amino-2-chloro-5-iodophenyl)methanol

• Molecular Formula: C7H7ClINO
• Molecular Weight: 283.49 g/mol
• IUPAC Name: (4-amino-2-chloro-5-iodophenyl)methanol
• InChI: InChI=1S/C7H7ClINO/c8-5-2-7(10)6(9)1-4(5)3-11/h1-2,11H,3,10H2
• InChI Key: FWUMFVFIAHJMCS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1I)N)Cl)CO

Description

(4-Amino-2-chloro-5-iodophenyl)methanol is a halogenated aromatic compound featuring a phenyl ring substituted with amino (-NH₂), chloro (-Cl), and iodo (-I) groups at positions 4, 2, and 5, respectively, along with a hydroxymethyl (-CH₂OH) functional group. Its molecular formula is C₇H₇ClINO₂, yielding a molecular weight of approximately 263.5 g/mol (calculated based on atomic weights). The compound’s unique combination of electron-donating (amino) and electron-withdrawing (halogens) substituents, coupled with the polar hydroxymethyl group, confers distinct physicochemical properties, making it a candidate for applications in medicinal chemistry, agrochemicals, or materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Amino-2-chloro-5-iodophenyl)methanol typically involves multi-step organic reactions

Industrial Production Methods

Industrial production of (4-Amino-2-chloro-5-iodophenyl)methanol often employs catalytic processes to ensure high yield and purity. The use of hydrazine hydrate as a reducing agent in the presence of a catalyst is a common approach . This method allows for efficient production on a large scale.

Chemical Reactions Analysis

Reduction Reactions

The hydroxymethyl group in (4-amino-2-chloro-5-iodophenyl)methanol can undergo oxidation-reduction equilibria. For example:

• Reduction of carbonyl precursors : The compound is synthesized via NaBH₄/BF₃·OEt₂-mediated reduction of corresponding aldehydes or ketones (e.g., (4-chloro-2-iodophenyl)methanol derivatives) .

• Stability : The hydroxymethyl group remains stable under acidic conditions but may undergo oxidation to carboxylic acids under strong oxidizing agents .

Cross-Coupling Reactions

The iodo substituent facilitates palladium-catalyzed coupling reactions:

• Sonogashira coupling : Reacts with terminal alkynes (e.g., 5-chloro-2-ethynylthiophene) under microwave irradiation to form aryl-alkyne derivatives. This reaction is critical for modifying the aromatic core in drug discovery .

• Buchwald-Hartwig amination : The amino group can participate in C–N bond-forming reactions, though steric hindrance from the chloro and iodo substituents may necessitate optimized catalysts .

Functionalization of the Amino Group

The para-amino group undergoes selective derivatization:

• Acylation : Reacts with chloroacetyl chloride or activated esters (e.g., DCC/DMAP) to form amides. For example, coupling with 3-iodophenoxyacetic acid yields inhibitors targeting viral DNA replication .

• Diazo reactions : Potential for diazotization followed by Sandmeyer reactions to replace the amino group with other substituents, though this is less explored due to competing side reactions .

Esterification and Transesterification

The hydroxymethyl group participates in esterification:

• Methyl ester formation : Treatment with methanol/DCC/DMAP yields methyl esters, which are hydrolyzed to carboxylic acids under basic conditions (e.g., KOH/MeOH) .

• Transesterification : Sodium methoxide-mediated conversion of ethyl esters to methyl esters is feasible but requires careful control of reaction time .

Stability and Reactivity Considerations

• Thermal stability : Decomposes above 376°C (boiling point) .

• Photoreactivity : The iodo substituent may undergo homolytic cleavage under UV light, necessitating dark storage .

• Solubility : Poor in water but soluble in polar aprotic solvents (DMF, DMSO) .

This compound’s versatility in cross-coupling, functionalization, and bioactivity modulation underscores its value in synthetic chemistry. Further studies could explore its use in metal-organic frameworks or as a ligand in catalytic systems.

Scientific Research Applications

(4-Amino-2-chloro-5-iodophenyl)methanol is utilized in various fields of scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules.

Biology: The compound is used in the study of enzyme interactions and protein binding.

Industry: The compound is used in the production of dyes and pigments.

Mechanism of Action

The mechanism of action of (4-Amino-2-chloro-5-iodophenyl)methanol involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with proteins, while the chloro and iodo substituents can participate in halogen bonding. These interactions can modulate the activity of enzymes and other proteins, leading to various biological effects .

Comparison with Similar Compounds

Structural and Molecular Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Features
(4-Amino-2-chloro-5-iodophenyl)methanol	C₇H₇ClINO₂	~263.5	-NH₂ (4), -Cl (2), -I (5), -CH₂OH	High halogen content; iodine enhances molecular weight and lipophilicity
[5-Amino-2-(4-chlorophenoxy)phenyl]methanol	C₁₃H₁₂ClNO₂	249.69	-NH₂ (5), -Cl (via phenoxy), -CH₂OH	Phenoxy group increases bulk and rigidity
2-Amino-4-chlorophenol	C₆H₆ClNO	143.57	-NH₂ (2), -Cl (4), -OH (1)	Simpler structure; phenol group enhances acidity
4-(Aminomethyl)phenol	C₇H₉NO	123.15	-CH₂NH₂ (4), -OH (1)	Polar due to amine and hydroxyl groups
4-Amino-2-isopropyl-5-methylphenol	C₁₀H₁₅NO	165.23	-NH₂ (4), -CH(CH₃)₂ (2), -CH₃ (5), -OH	Alkyl substituents enhance hydrophobicity

Physicochemical Properties

Lipophilicity (LogP): The target compound’s iodine substituent significantly increases lipophilicity compared to non-iodinated analogs. For example, [5-Amino-2-(4-chlorophenoxy)phenyl]methanol has a computed XLogP3 of 2.5 , whereas the iodine in (4-Amino-2-chloro-5-iodophenyl)methanol likely raises this value further. 2-Amino-4-chlorophenol and 4-(Aminomethyl)phenol , lacking bulky halogens, exhibit lower LogP values, favoring aqueous solubility.

Hydrogen Bonding and Polarity: The hydroxymethyl (-CH₂OH) and amino (-NH₂) groups in the target compound enhance hydrogen-bonding capacity, similar to 4-(Aminomethyl)phenol . However, the iodine and chlorine substituents counterbalance this polarity, reducing water solubility compared to simpler phenolic derivatives.

Thermal Stability: Iodoaromatic compounds are often less thermally stable than their chloro- or methyl-substituted counterparts due to weaker C-I bonds. This contrasts with 4-Amino-2-isopropyl-5-methylphenol , where alkyl groups confer greater stability.

Biological Activity

(4-Amino-2-chloro-5-iodophenyl)methanol is a phenolic compound with significant biological activity due to its unique structural features, including an amino group, chloro and iodo substituents, and a hydroxymethyl group. This article provides an overview of its biological properties, synthesis methods, structure-activity relationships (SAR), and potential therapeutic applications.

• Molecular Formula : C7H8ClINO
• Molecular Weight : 237.6 g/mol

The compound's structure allows it to interact with various biological targets, making it a candidate for medicinal chemistry applications.

Antimicrobial Properties

Research indicates that compounds similar to (4-Amino-2-chloro-5-iodophenyl)methanol exhibit antimicrobial activity. The presence of halogen atoms (chlorine and iodine) in the structure is particularly noteworthy as these modifications can enhance the compound's reactivity and biological efficacy.

Anticancer Potential

Similar compounds have been reported to possess anticancer properties. For instance, derivatives with iodo substituents have shown significant activity against various cancer cell lines, suggesting that (4-Amino-2-chloro-5-iodophenyl)methanol may also exhibit similar effects .

Structure-Activity Relationship (SAR)

The biological activity of (4-Amino-2-chloro-5-iodophenyl)methanol can be influenced by its structural components. The following table summarizes some related compounds and their respective activities:

Compound Name	Structure Features	Biological Activity
4-Amino-2-chlorophenol	Amino and chloro groups on a phenol ring	Antimicrobial, anti-inflammatory
5-Iodoaniline	Iodo substituent on an aniline structure	Anticancer activity
2-Chloroaniline	Chloro substituent on an aniline structure	Used in dye manufacturing
4-Iodoaniline	Iodo substituent on an aniline structure	Potential antitumor activity

The unique combination of amino, chloro, and iodo groups in (4-Amino-2-chloro-5-iodophenyl)methanol may enhance its reactivity compared to other related compounds .

Synthesis Methods

Several synthetic routes have been developed for producing (4-Amino-2-chloro-5-iodophenyl)methanol. Common methods include:

• Nitration of Aniline Derivatives : Starting with an appropriate aniline derivative followed by chlorination and iodination.
• Reduction Reactions : Following nitration, the resulting nitro compounds can be reduced to amines.
• Hydroxymethylation : Introducing the hydroxymethyl group can be achieved through various alkylation methods.

Each method varies in terms of yield and purity, emphasizing the need for optimization in synthetic protocols .

In Vitro Studies

In vitro studies have demonstrated that (4-Amino-2-chloro-5-iodophenyl)methanol can inhibit specific enzymes involved in cancer cell proliferation. For example, studies involving acetylcholinesterase inhibition have shown promising results, suggesting potential applications in neurodegenerative diseases .

In Vivo Studies

Animal model studies are essential for evaluating the therapeutic potential of this compound. Preliminary findings indicate that it may reduce tumor growth in xenograft models, although further investigation is required to confirm these effects and elucidate the underlying mechanisms .